(E)-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C17H17N5O3S/c23-17-8-7-16(21-12-4-10-18-21)20-22(17)13-11-19-26(24,25)14-9-15-5-2-1-3-6-15/h1-10,12,14,19H,11,13H2/b14-9+
• InChI Key: XAQSDJMDBQVVPL-NTEUORMPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NCCN2C(=O)C=CC(=N2)N3C=CC=N3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NCCN2C(=O)C=CC(=N2)N3C=CC=N3
• Molecular Formula: C17H17N5O3S
• Molecular Weight: 371.4 g/mol

Description

(E)-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2-phenylethenesulfonamide is a useful research compound. Its molecular formula is C17H17N5O3S and its molecular weight is 371.42. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2-phenylethenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2-phenylethenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Compounds synthesized from ethyl-3-oxo-2-(2-(4-sulfamoylphenyl)hydrazono) butanoate have been evaluated for their antimicrobial activity against various bacteria and fungi. This research indicates the potential of these compounds in developing new antimicrobial agents (Nikulsinh Sarvaiya, Sheetal Gulati, Harshil Patel, 2019). Similarly, another study on new pyrazoline and pyrazole derivatives, including those bearing benzenesulfonamide moieties, showed antimicrobial activity against Gram-negative and Gram-positive bacteria, as well as a yeast-like fungus (S. Y. Hassan, 2013).

Synthesis of Novel Heterocyclic Compounds

Research has also focused on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety with potential use as antibacterial agents. This includes the synthesis of pyran, pyridine, and pyridazine derivatives, demonstrating the versatility of these compounds in generating new molecules with possible therapeutic applications (M. E. Azab, M. Youssef, E. A. El‐Bordany, 2013).